4-(4-Methoxyphenyl)-1-pentanol
Description
4-(4-Methoxyphenyl)-1-pentanol is a secondary alcohol featuring a methoxy-substituted phenyl group at the fourth carbon of a pentanol backbone. For instance, its isomers (e.g., 4-(4-methoxyphenyl)pent-3-en-1-ol) are synthesized via palladium-catalyzed coupling of pentenols with 4-methoxyphenylboronic acid, yielding mixtures requiring chromatographic purification . The methoxyphenyl moiety is a common pharmacophore in medicinal chemistry, contributing to bioactivity in herbicides and cardioprotective agents, as seen in structurally related compounds .
Properties
Molecular Formula |
C12H18O2 |
|---|---|
Molecular Weight |
194.27 g/mol |
IUPAC Name |
4-(4-methoxyphenyl)pentan-1-ol |
InChI |
InChI=1S/C12H18O2/c1-10(4-3-9-13)11-5-7-12(14-2)8-6-11/h5-8,10,13H,3-4,9H2,1-2H3 |
InChI Key |
NUVMHUPQVRCMLD-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCCO)C1=CC=C(C=C1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Functional Group Impact : The presence of a hydroxyl group (vs. ketone in 1-(4-Methoxyphenyl)pentan-1-one) likely enhances hydrogen bonding, affecting solubility and receptor interactions.
- Ring Systems : Thiazole-containing analogs (e.g., ) exhibit targeted bioactivity (e.g., cardioprotection), whereas simpler alcohols show herbicidal or industrial applications .
- Substituent Position : Ortho/meta substituents (e.g., 3-hydroxy-4-methoxy in ) may alter metabolic stability compared to para-substituted derivatives.
Physical and Chemical Properties
The table below highlights physicochemical differences:
Analytical Techniques :
- Chromatography: 1-Pentanol derivatives (e.g., 15% 1-pentanol in mobile phase) improve resolution in UPLC analyses .
- Spectroscopy: NMR (e.g., 400 MHz in methanol-d4) and GC-MS (m/z 162.2 for related alkenols) are critical for structural elucidation .
Application Contrasts :
- Herbicidal vs. Therapeutic: 4-Methoxyphenyl derivatives in simple alcohols (e.g., pentanols) show herbicidal activity against dicots (e.g., rape) , while thiazole hybrids target cardiovascular pathways .
- Solubility Considerations: Higher alcohol content (e.g., 15% 1-pentanol) optimizes chromatographic separation of polar metabolites .
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